molecular formula C9H6Cl2O B8743898 2-Propyn-1-ol, 3-(2,5-dichlorophenyl)-

2-Propyn-1-ol, 3-(2,5-dichlorophenyl)-

Cat. No.: B8743898
M. Wt: 201.05 g/mol
InChI Key: DMPJHNUAJOOEGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Propyn-1-ol, 3-(2,5-dichlorophenyl)- is a useful research compound. Its molecular formula is C9H6Cl2O and its molecular weight is 201.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Propyn-1-ol, 3-(2,5-dichlorophenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Propyn-1-ol, 3-(2,5-dichlorophenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6Cl2O

Molecular Weight

201.05 g/mol

IUPAC Name

3-(2,5-dichlorophenyl)prop-2-yn-1-ol

InChI

InChI=1S/C9H6Cl2O/c10-8-3-4-9(11)7(6-8)2-1-5-12/h3-4,6,12H,5H2

InChI Key

DMPJHNUAJOOEGA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)C#CCO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,5-dichloroiodobenzene (5.00 g), copper(I) iodide (69.8 mg), triphenylphosphine (240 mg), tris(dibenzylideneacetone)dipalladium(0) chloroform adduct (378 mg), propargyl alcohol (1.19 ml), diisopropylethylamine (12.8 ml) and tetrahydrofuran (100 ml) was stirred at room temperature for 25 hr. The reaction mixture was added to brine, and the mixture was extracted with ethyl acetate, washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:0-80:20) to give the object product (3.38 g) as a brown solid.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
240 mg
Type
reactant
Reaction Step One
Quantity
1.19 mL
Type
reactant
Reaction Step One
Quantity
12.8 mL
Type
reactant
Reaction Step One
Name
copper(I) iodide
Quantity
69.8 mg
Type
catalyst
Reaction Step One
Quantity
378 mg
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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